Cas no 1600342-90-2 (4-Bromo-5-fluoro-2-(methylamino)aniline)

• Product Name: 4-Bromo-5-fluoro-2-(methylamino)aniline
• CAS No: 1600342-90-2
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 5056896
• PubChem ID: 116735330
• Update Time: 2026-02-28

4-Bromo-5-fluoro-2-(methylamino)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-1-n-methylbenzene-1,2-diamine
• 5-Bromo-4-fluoro-N1-methylbenzene-1,2-diamine
• 4-bromo-5-fluoro-2-N-methylbenzene-1,2-diamine
• SCHEMBL21848280
• CS-0135821
• DB-382227
• E78775
• BS-45753
• 5-Bromo-4-fluoro-N1-methyl-1,2-benzenediamine
• 1600342-90-2
• 4-Bromo-5-fluoro-2-(methylamino)aniline

• Inchi： 1S/C7H8BrFN2/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3,11H,10H2,1H3
• InChI Key： IKSDDPCSFJLJBD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)NC)N)F

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on 4-Bromo-5-fluoro-2-(methylamino)aniline

Professional Introduction to 4-Bromo-5-fluoro-2-(methylamino)aniline (CAS No. 1600342-90-2)

4-Bromo-5-fluoro-2-(methylamino)aniline, with the chemical formula C₈H₁₀BBrF₁N₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The presence of both bromine and fluorine substituents in its structure enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

The chemical properties of 4-Bromo-5-fluoro-2-(methylamino)aniline make it a valuable intermediate in organic synthesis. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. Similarly, the fluorine atom can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability. These characteristics are particularly important in drug design, where subtle modifications can significantly alter the pharmacokinetic and pharmacodynamic profiles of a candidate compound.

In recent years, there has been growing interest in exploring the pharmacological potential of aniline derivatives. 4-Bromo-5-fluoro-2-(methylamino)aniline has been investigated for its potential role in treating various neurological disorders. Studies have suggested that this compound may interact with specific neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The methylamino group in its structure contributes to its ability to modulate these receptors, making it a promising candidate for further development.

The synthesis of 4-Bromo-5-fluoro-2-(methylamino)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by condensation and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

The role of computational chemistry in the study of 4-Bromo-5-fluoro-2-(methylamino)aniline cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies often complement experimental work, helping researchers to design more effective derivatives with enhanced potency and reduced side effects. The integration of experimental and computational approaches has become a cornerstone in modern drug discovery.

In addition to its pharmaceutical applications, 4-Bromo-5-fluoro-2-(methylamino)aniline has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new types of organic semiconductors and optoelectronic materials. Researchers have explored its use in creating light-emitting diodes (LEDs) and organic photovoltaic cells, where its ability to absorb and emit light efficiently is highly valuable. These applications highlight the versatility of aniline derivatives beyond traditional pharmaceutical uses.

The regulatory landscape surrounding the use of CAS No. 1600342-90-2 is another critical aspect that must be considered. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safety in laboratory settings. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). Compliance with these guidelines ensures that researchers can conduct experiments without compromising their health or safety.

The future directions for research on 4-Bromo-5-fluoro-2-(methylamino)aniline are promising and multifaceted. Ongoing studies aim to expand its therapeutic applications by exploring new derivatives with improved pharmacological profiles. Additionally, efforts are being made to develop more sustainable synthetic routes that minimize waste and energy consumption. The integration of green chemistry principles into drug discovery is becoming increasingly important, aligning with global efforts to promote environmental sustainability.

In conclusion, 4-Bromo-5-fluoro-2-(methylamino)aniline represents a significant compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new possibilities for this compound, it is likely to play an even greater role in advancing medical treatments and technological innovations.